Cas no 2228302-51-8 (5-(pyrrolidin-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine)

• Product Name: 5-(pyrrolidin-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine
• CAS No: 2228302-51-8
• MF: C₁₁H₁₃N₅
• MW: 215.254420995712
• CID: 6547491
• PubChem ID: 165696351
• Update Time: 2025-06-09

5-(pyrrolidin-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(pyrrolidin-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine
• 2228302-51-8
• EN300-1776712

• Inchi： 1S/C11H13N5/c1-2-10(13-5-1)9-3-4-11(14-6-9)16-8-12-7-15-16/h3-4,6-8,10,13H,1-2,5H2
• InChI Key： HWJIYHYLNSHSQI-UHFFFAOYSA-N
• SMILES： N1CCCC1C1C=NC(=CC=1)N1C=NC=N1

Computed Properties

• Exact Mass: 215.11709544g/mol
• Monoisotopic Mass: 215.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6Ų

Additional information on 5-(pyrrolidin-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine

Introduction to 5-(Pyrrolidin-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine (CAS No. 2228302-51-8)

5-(Pyrrolidin-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine, with the CAS number 2228302-51-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, a pyrrolidine moiety, and a 1H-1,2,4-triazole group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 5-(pyrrolidin-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine has been extensively studied due to its potential as a lead compound in drug discovery. Recent research has focused on optimizing the synthetic routes to improve yield and purity, as well as exploring its pharmacological properties. One of the key methods for synthesizing this compound involves the reaction of 5-chloro-2-(1H-1,2,4-triazol-1-yl)pyridine with pyrrolidine under controlled conditions. This approach has been shown to yield high-purity products suitable for further biological evaluation.

In terms of biological activity, 5-(pyrrolidin-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine has demonstrated promising results in various assays. Studies have shown that it exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membranes and the inhibition of essential enzymes involved in fungal metabolism. This makes it a potential candidate for the development of new antifungal agents.

Beyond antifungal properties, 5-(pyrrolidin-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine has also been investigated for its potential as an anticancer agent. Preliminary studies have indicated that it can induce apoptosis in various cancer cell lines, such as breast cancer and lung cancer cells. The exact molecular targets and pathways involved in this activity are still under investigation, but initial findings suggest that it may interact with key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 5-(pyrrolidin-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine have also been studied to assess its suitability for clinical development. In vitro and in vivo studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(pyrrolidin-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine in human subjects. Early-phase trials have reported promising results, with the compound showing good tolerability and preliminary evidence of therapeutic benefit in patients with fungal infections and certain types of cancer. However, further research is needed to fully understand its potential and to optimize dosing regimens for different indications.

In addition to its therapeutic applications, 5-(pyrrolidin-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine has also been explored as a tool compound in basic research. Its unique structure makes it useful for probing specific biological processes and pathways. For example, it has been used to study the role of specific enzymes in fungal metabolism and to investigate signaling pathways involved in cancer cell survival.

The future prospects for 5-(pyrrolidin-2-yl)-2-(1H-1,2,4-triazol-1-y l)pyridine are promising. Ongoing research aims to further elucidate its mechanisms of action and to identify new applications in both therapeutic and research settings. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation and accelerate the development of this compound into a viable therapeutic option.